Cas no 16826-23-6 (2-methyl-3-oxo-5-(prop-1-en-2-yl)cyclohexane-1-carbonitrile)

• Product Name: 2-methyl-3-oxo-5-(prop-1-en-2-yl)cyclohexane-1-carbonitrile
• CAS No: 16826-23-6
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 2112966
• PubChem ID: 4193066
• Update Time: 2025-07-21

2-methyl-3-oxo-5-(prop-1-en-2-yl)cyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-oxo-5-(prop-1-en-2-yl)cyclohexanecarbonitrile
• 2-METHYL-3-OXO-5-(PROP-1-EN-2-YL)CYCLOHEXANE-1-CARBONITRILE
• 5-isopropenyl-2-methyl-3-oxo-cyclohexanecarbonitrile
• 5-isopropenyl-2-methyl-3-oxocyclohexanecarbonitrile
• 2-methyl-3-oxo-5-(prop-1-en-2-yl)cyclohexane-1-carbonitrile

• Inchi： 1S/C11H15NO/c1-7(2)9-4-10(6-12)8(3)11(13)5-9/h8-10H,1,4-5H2,2-3H3
• InChI Key： VRUMBVSOGMYXKH-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=C)C)CC(C#N)C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 284
• Topological Polar Surface Area: 40.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 2-methyl-3-oxo-5-(prop-1-en-2-yl)cyclohexane-1-carbonitrile

Comprehensive Overview of 2-methyl-3-oxo-5-(prop-1-en-2-yl)cyclohexane-1-carbonitrile (CAS No. 16826-23-6)

The chemical compound 2-methyl-3-oxo-5-(prop-1-en-2-yl)cyclohexane-1-carbonitrile (CAS No. 16826-23-6) is a specialized organic molecule with a unique structural framework. Its cyclohexane backbone, functionalized with carbonitrile, methyl, and oxo groups, makes it a subject of interest in synthetic chemistry and material science. Researchers and industries are increasingly exploring its potential applications, particularly in flavor and fragrance formulations, pharmaceutical intermediates, and agrochemicals. The compound's prop-1-en-2-yl substituent further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for high-purity specialty chemicals like 2-methyl-3-oxo-5-(prop-1-en-2-yl)cyclohexane-1-carbonitrile has surged, driven by advancements in green chemistry and sustainable synthesis. A common query among chemists is: "What are the optimal conditions for synthesizing this compound?" Studies suggest that catalytic hydrogenation and microwave-assisted reactions can improve yield and reduce environmental impact. Additionally, its nitrile group offers versatility in further derivatization, aligning with trends in custom chemical manufacturing.

The compound's odor profile and stability under thermal conditions have also attracted attention in the flavor industry. For instance, it shares structural similarities with terpenoids, which are widely used in natural fragrance development. This connection has led to inquiries like: "Can this compound mimic plant-derived scents?" Preliminary evaluations indicate potential as a synthetic alternative to costly natural extracts, though further research is needed to validate its sensory properties.

From an analytical perspective, 16826-23-6 is characterized using techniques such as GC-MS, NMR spectroscopy, and HPLC. These methods are critical for ensuring batch consistency, a priority for manufacturers addressing regulatory compliance. Questions like "How to quantify impurities in this compound?" are frequently addressed in quality control protocols, emphasizing the need for validated analytical methods.

In the context of intellectual property, patents involving 2-methyl-3-oxo-5-(prop-1-en-2-yl)cyclohexane-1-carbonitrile often focus on its use in crop protection formulations. Its cyclohexane-carbonitrile core is hypothesized to interact with biological targets, though detailed mode-of-action studies remain scarce. This gap presents opportunities for researchers exploring novel agrochemicals with improved efficacy.

As the chemical industry shifts toward digital transformation, tools like computational modeling are being leveraged to predict the behavior of 16826-23-6 in complex mixtures. Searches for "QSAR studies on cyclohexane derivatives" reflect this growing intersection of cheminformatics and experimental chemistry. Such approaches could accelerate the discovery of new applications for this compound.

In summary, 2-methyl-3-oxo-5-(prop-1-en-2-yl)cyclohexane-1-carbonitrile exemplifies the innovation driving modern chemical R&D. Its multifaceted utility—from fragrance design to material science—positions it as a valuable asset in both academic and industrial settings. Future studies may uncover additional functionalities, reinforcing its relevance in a circular economy framework.